![molecular formula C12H9FN2O2S B063088 Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate CAS No. 181486-57-7](/img/structure/B63088.png)
Ethyl 7-fluoroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate
Cat. No. B063088
M. Wt: 264.28 g/mol
InChI Key: UZDXFYLOOANIJW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07691842B2
Procedure details
Ethyl 7-fluoro-imidazo[2,1-b]-benzthiazole-2-carboxylate was prepared according to the procedure as outlined in Example 1, (Step 1). Starting from 6-fluoro-2-amino benzothiazole (10.0 g, 59.5 m.mol) and ethyl bromopyruvate (17.4 g, 89.2 mmol), 3.0 g (19% Yield) of ethyl 7-fluoro-imidazo[2,1-b]-benzthiazole-2-carboxylate was isolated as a brown semi-solid. (M+H) 265.
Yield
19%
Identifiers
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REACTION_CXSMILES
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[F:1][C:2]1[CH:11]=[CH:10][C:5]2[N:6]=[C:7]([NH2:9])[S:8][C:4]=2[CH:3]=1.Br[CH2:13][C:14](=O)[C:15]([O:17][CH2:18][CH3:19])=[O:16]>>[F:1][C:2]1[CH:11]=[CH:10][C:5]2[N:6]3[CH:13]=[C:14]([C:15]([O:17][CH2:18][CH3:19])=[O:16])[N:9]=[C:7]3[S:8][C:4]=2[CH:3]=1
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Inputs
Step One
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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FC1=CC2=C(N=C(S2)N)C=C1
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Step Two
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Name
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Quantity
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17.4 g
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Type
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reactant
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Smiles
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BrCC(C(=O)OCC)=O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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Ethyl 7-fluoro-imidazo[2,1-b]-benzthiazole-2-carboxylate was prepared
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Outcomes
Product
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Name
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Type
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product
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Smiles
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FC1=CC2=C(N3C(S2)=NC(=C3)C(=O)OCC)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3 g | |
| YIELD: PERCENTYIELD | 19% | |
| YIELD: CALCULATEDPERCENTYIELD | 19.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
